Desvenlafaxine-o-glucuronide
Desvenlafaxine-o-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1021933-98-1
VCID:
VC0016256
InChI:
InChI=1S/C22H33NO8/c1-23(2)12-15(22(29)10-4-3-5-11-22)13-6-8-14(9-7-13)30-21-18(26)16(24)17(25)19(31-21)20(27)28/h6-9,15-19,21,24-26,29H,3-5,10-12H2,1-2H3,(H,27,28)/t15?,16-,17-,18+,19-,21+/m0/s1
SMILES:
CN(C)CC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O
Molecular Formula:
C₂₂H₃₃NO₈
Molecular Weight:
439.5
Desvenlafaxine-o-glucuronide
CAS No.: 1021933-98-1
Cat. No.: VC0016256
Molecular Formula: C₂₂H₃₃NO₈
Molecular Weight: 439.5
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1021933-98-1 |
|---|---|
| Molecular Formula | C₂₂H₃₃NO₈ |
| Molecular Weight | 439.5 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H33NO8/c1-23(2)12-15(22(29)10-4-3-5-11-22)13-6-8-14(9-7-13)30-21-18(26)16(24)17(25)19(31-21)20(27)28/h6-9,15-19,21,24-26,29H,3-5,10-12H2,1-2H3,(H,27,28)/t15?,16-,17-,18+,19-,21+/m0/s1 |
| SMILES | CN(C)CC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O |
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